Cas no 35981-63-6 (2-(pyrrolidin-1-yl)pyridin-4-amine)

• Product Name: 2-(pyrrolidin-1-yl)pyridin-4-amine
• CAS No: 35981-63-6
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• MDL: MFCD13190680
• CID: 1475336
• PubChem ID: 45259130
• Update Time: 2025-05-19

2-(pyrrolidin-1-yl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 2-(1-pyrrolidinyl)-
• 2-(pyrrolidin-1-yl)pyridin-4-aMine
• AB93278
• F1907-0423
• SCHEMBL465754
• EN300-264973
• F20074
• ZBSQRSAMKYIVHH-UHFFFAOYSA-N
• CS-0197185
• AKOS010979049
• AN-584/43445470
• 2-(1-Pyrrolidinyl)-4-pyridinamine
• 2-(pyrrolidin-1-yl)pyridin-4-ylamine
• BS-45683
• 2-pyrrolidin-1-ylpyridin-4-amine
• 4-amino-2-pyrrolidinopyridine
• 35981-63-6
• MFCD13190680
• CCG-355621
• 2-(1-pyrrolidinyl)-4-pyridinylamine
• DB-116202
• 2-(pyrrolidin-1-yl)pyridin-4-amine

• MDL： MFCD13190680
• Inchi： 1S/C9H13N3/c10-8-3-4-11-9(7-8)12-5-1-2-6-12/h3-4,7H,1-2,5-6H2,(H2,10,11)
• InChI Key： ZBSQRSAMKYIVHH-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C=CN=2)N)CCCC1

Computed Properties

• Exact Mass: 163.11109
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 375.4±27.0 °C at 760 mmHg
• Flash Point: 180.8±23.7 °C
• PSA: 42.15
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(pyrrolidin-1-yl)pyridin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(pyrrolidin-1-yl)pyridin-4-amine

Compound CAS No. 35981-63-6: 2-(pyrrolidin-1-yl)pyridin-4-amine

2-(pyrrolidin-1-yl)pyridin-4-amine, also known by its CAS number 35981-63-6, is a heterocyclic organic compound with a unique structure that combines a pyridine ring and a pyrrolidine ring. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. The molecule's structure, which features a pyridine moiety substituted at the 4-position with an amino group and at the 2-position with a pyrrolidine ring, makes it an interesting subject for both theoretical and experimental studies.

The synthesis of 2-(pyrrolidin-1-yl)pyridin-4-amine typically involves multi-step reactions, often starting from readily available starting materials such as pyridine derivatives and pyrrolidine precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions between the pyridine and pyrrolidine fragments, leading to higher yields and better purity of the final product.

2-(pyrrolidin-1-yl)pyridin-4-amine has shown promising biological activity in various assays. Studies have demonstrated its potential as an inhibitor of certain enzymes, making it a candidate for drug development in therapeutic areas such as oncology and neurodegenerative diseases. Additionally, its ability to act as a ligand in metal complexes has opened avenues for applications in coordination chemistry and catalysis. Recent research has focused on optimizing its bioavailability and reducing off-target effects, which are critical factors for its translation into clinical settings.

In terms of physical properties, 2-(pyrrolidin-1-yl)pyridin-4-amine exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethanol. Its UV-vis spectrum reveals strong absorption bands in the visible region, suggesting potential applications in optoelectronic materials. Furthermore, computational studies have provided insights into its electronic structure, revealing that the conjugation between the pyridine ring and the amine group significantly influences its reactivity and spectroscopic properties.

The environmental impact of 2-(pyrrolidin-1-yil)pyridin-amino has also been a topic of interest. Studies have shown that it undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its breakdown. However, further research is needed to assess its long-term persistence in different environmental compartments and to develop strategies for minimizing its ecological footprint during production and use.

In conclusion, CAS No. 35981–63–6: 2-(pyrrolidin–1–yl)pyridin–4–amine is a compound with multifaceted applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial applications. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.